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Compound of Interest

Compound Name: 2-Amino-9-fluorenone

Cat. No.: B160198 Get Quote

In-Depth Technical Guide: 2-Amino-9-fluorenone
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information regarding the physicochemical properties of 2-
Amino-9-fluorenone, a key organic compound. Its unique structure, featuring a fluorenone

backbone with an amino group, makes it a significant intermediate in various synthetic

processes.

Physicochemical Data
The fundamental molecular properties of 2-Amino-9-fluorenone are summarized below. This

data is essential for stoichiometric calculations, analytical characterization, and experimental

design.

Property Value

Molecular Formula C₁₃H₉NO[1][2][3][4][5]

Molecular Weight 195.22 g/mol [1][2][3][4][5]

CAS Number 3096-57-9[1][2][3][4]

Appearance Brown powder[1]

Melting Point 157-160 °C[1][2]
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Logical Relationship of Chemical Information
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental identifiers and properties.

2-Amino-9-fluorenone Molecular Formula C₁₃H₉NO Molecular Weight 195.22 g/mol CAS Number 3096-57-9

Click to download full resolution via product page

Figure 1: Relationship between 2-Amino-9-fluorenone and its core chemical properties.

Disclaimer: As an AI model, I am unable to generate experimental protocols or detailed

signaling pathways. The information provided is for informational purposes and should be

cross-referenced with peer-reviewed literature for experimental design and execution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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